ST1936
ST1936
High affinity, selective agonist of 5-HT6 receptors (Ki values are 13, 168, and 245 nM for human 5-HT6, 5-HT7 and 5-HT2B receptors respectively). Displays moderate affinity for human α2 adrenergic receptors (Ki = 300 nM). Shown to increase Ca2+ concentration and phosphorylation of Fyn kinase, and regulate the activation of ERK1/2 in cloned cells.
Brand Name:
Vulcanchem
CAS No.:
1210-81-7
VCID:
VC0004857
InChI:
InChI=1S/C13H17ClN2/c1-9-11(6-7-16(2)3)12-8-10(14)4-5-13(12)15-9/h4-5,8,15H,6-7H2,1-3H3
SMILES:
CC1=C(C2=C(N1)C=CC(=C2)Cl)CCN(C)C
Molecular Formula:
C13H17ClN2
Molecular Weight:
236.74 g/mol
ST1936
CAS No.: 1210-81-7
Cat. No.: VC0004857
Molecular Formula: C13H17ClN2
Molecular Weight: 236.74 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | High affinity, selective agonist of 5-HT6 receptors (Ki values are 13, 168, and 245 nM for human 5-HT6, 5-HT7 and 5-HT2B receptors respectively). Displays moderate affinity for human α2 adrenergic receptors (Ki = 300 nM). Shown to increase Ca2+ concentration and phosphorylation of Fyn kinase, and regulate the activation of ERK1/2 in cloned cells. |
|---|---|
| CAS No. | 1210-81-7 |
| Molecular Formula | C13H17ClN2 |
| Molecular Weight | 236.74 g/mol |
| IUPAC Name | 2-(5-chloro-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine |
| Standard InChI | InChI=1S/C13H17ClN2/c1-9-11(6-7-16(2)3)12-8-10(14)4-5-13(12)15-9/h4-5,8,15H,6-7H2,1-3H3 |
| Standard InChI Key | KSYMELKKLOFABL-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=C(N1)C=CC(=C2)Cl)CCN(C)C |
| Canonical SMILES | CC1=C(C2=C(N1)C=CC(=C2)Cl)CCN(C)C |
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